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Compound of Interest

(S)-tert-Butyl morpholine-3-
Compound Name:

carboxylate
CAS No.: 1353085-67-2
Cat. No.: B568999

Get Quote

\ J

Compound Identity:

IUPAC Name: tert-Butyl (3S)-morpholine-3-carboxylate[1]
o CAS Registry: 782498-00-6 (Free Base), 106825-79-0 (Generic/Acid form related)[1]
¢ Molecular Formula: C

H
NO

¢ Molecular Weight: 187.24 g/mol [1]

e Physical State: Typically a colorless to pale yellow oil or low-melting solid (depending on
purity and salt formation).

Physicochemical Basis of Solubility
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To manipulate this compound effectively, one must understand the competition between its

lipophilic and hydrophilic domains.

» The Lipophilic Driver (tert-Butyl Ester): The bulky tert-butyl group significantly increases the

molecule's logP compared to the parent amino acid.[1] This moiety disrupts crystal packing

(lowering melting point) and enhances solubility in non-polar and chlorinated solvents.

o The Hydrophilic/Basic Driver (Secondary Amine): The morpholine nitrogen (position 4) is a

secondary amine (

). This creates a "pH-switchable" solubility profile.[1] In its neutral form, the molecule
behaves like a lipophilic organic ester. Upon protonation (pH < 7), it becomes an ionic
ammonium salt, inverting its solubility preference toward water and polar protic solvents.

Calculated Properties

Property Value (Approx.) Implication

Good solubility in organic
LogP 08-1.2

ethers and esters.[1]

Capable of H-bonding; soluble
H-Bond Donors 1 (NH) )

in alcohols.[1]

High affinity for chlorinated
H-Bond Acceptors 3 (N, O-ether, O-carbonyl)

solvents (DCM).[1]

o Exists as a cation in acidic

pKa (Conj. Acid) ~8.5

media (water soluble).

Empirical Solubility Data

The following data categorizes solvent compatibility for the neutral free base form of the

compound.

Category A: High Solubility (Preferred Solvents)

These solvents are ideal for reaction media (e.g., amide coupling, reductive amination) and

preparing stock solutions (>100 mg/mL).
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e Dichloromethane (DCM): Excellent. The primary choice for extraction and chromatography.
o Ethyl Acetate (EtOAc): Excellent. Used extensively in workup procedures.
o Tetrahydrofuran (THF): Excellent. Suitable for anhydrous reactions.

o Methanol / Ethanol: Good. However, avoid protic solvents if using electrophiles sensitive to
solvolysis (e.g., acid chlorides).

Category B: Moderate/Conditional Solubility

o Toluene: Moderate to Good. Solubility increases significantly with temperature. Often used
for azeotropic drying or large-scale manufacturing to replace DCM.[1]

o Diethyl Ether / MTBE: Good. Useful for precipitation if the compound is converted to a
hydrochloride salt (the salt will precipitate out).

Category C: Low Solubility (Anti-Solvents)

e Hexanes / Heptane: Low to Moderate. The compound may "oil out" rather than crystallize.
Useful as a co-solvent to induce precipitation during purification.

o Water (Neutral pH): Low. The lipophilic tert-butyl ester dominates, making the neutral
molecule sparingly soluble in water.[1]

Experimental Protocols
Protocol 1: The "pH-Switch" Purification (Acid/Base
Extraction)

This is the most reliable method to purify (S)-tert-Butyl morpholine-3-carboxylate from non-
basic impurities without chromatography.[1]

Principle: The morpholine nitrogen is protonated by cold acid, moving the compound into the
agueous phase. Impurities remain in the organic phase. Basification returns the compound to
the organic phase.

Step-by-Step Workflow:
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o Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAC).
e Acid Extraction: Wash the organic layer with 0.5 M cold HCI (aq).
o Observation: The product moves to the Aqueous Layer (Bottom).

o Action: Keep the Aqueous layer. Discard the Organic layer (contains non-basic
byproducts).

» Basification: Cool the acidic aqueous layer to 0°C. Slowly add saturated NaHCO
or 2M NaOH until pH > 10.
o Caution: Gas evolution (CO
) if using bicarbonate.
o Re-Extraction: Extract the cloudy aqueous mixture with DCM (3x).
e Drying: Dry combined DCM layers over Na

SO
, filter, and concentrate.

o Result: High-purity (S)-tert-Butyl morpholine-3-carboxylate as a free base oil.[1]

Protocol 2: Salt Formation for Storage

The free base oil is prone to oxidation or hydrolysis over time. Converting it to a solid salt (HCI
or Oxalate) improves stability.

Dissolve the free base (1.0 equiv) in a minimum volume of dry Diethyl Ether or 1,4-Dioxane.

Dropwise add 4M HCI in Dioxane (1.1 equiv) at 0°C.

A white precipitate will form immediately.

Dilute with Hexane to maximize yield.
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« Filter the solid under nitrogen.
o Note: The Hydrochloride salt is water-soluble but insoluble in Ether/Hexane.[1]

Visualization: Solubility Decision Tree

The following diagram illustrates the decision logic for solvent selection during synthesis and

purification.

Start: (S)-tert-Butyl morpholine-3-carboxylate

Secondary Amine \Ammonium Cation

Free Base (Neutral) Salt (HCI/TFA)

L Solubility Profile:
Select Solvent based on Application Water. MeOH, DMSO

Synthes%ﬁcation Isolation Purification

Crystallization: Precipitation:

Reaction Medium: Extraction/Workup:
DCM, THF, Toluene EtOAc (Organic Phase)

Hexane/Heptane (Anti-solvent) Ether, MTBE (Insoluble)

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on the ionization state of the morpholine

derivative.

Troubleshooting & Practical Insights

« Issue: "Oiling Out" during crystallization.
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o Cause: The tert-butyl group prevents tight crystal packing, and trace impurities act as
plasticizers.[1]

o Solution: Do not force crystallization of the free base. Instead, convert to the Oxalate salt
(often more crystalline than HCI) for characterization, or use the "pH-switch" extraction
method to purify the oil.

e |Issue: Hydrolysis of the Ester.

o Cause: Exposure to strong acids (e.g., TFA) or strong bases (e.g., LIOH) will cleave the
tert-butyl ester.

o Prevention:[1] Ensure workup acid washes are brief and cold (0°C). Avoid using TFA
unless the goal is to remove the ester.

e Handling:

o Store the free base under an inert atmosphere (Argon/Nitrogen) at -20°C to prevent amine
oxidation (N-oxide formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. CAS 85098-64-2: 4-(Phenylamino)-1-(phenylmethyl)-4-piperid... [cymitquimica.com]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile of (S)-tert-Butyl
morpholine-3-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568999/docs#technical-guide-solubility-profile-of-s-
tert-butyl-morpholine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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